Cas no 2094461-29-5 (2-Benzofuranmethanamine, 2,3-dihydro-3-methyl-, hydrochloride (1:1), (2R,3S)-rel-)

• Product Name: 2-Benzofuranmethanamine, 2,3-dihydro-3-methyl-, hydrochloride (1:1), (2R,3S)-rel-
• CAS No: 2094461-29-5
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5255323
• Update Time: 2025-10-19

2-Benzofuranmethanamine, 2,3-dihydro-3-methyl-, hydrochloride (1:1), (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranmethanamine, 2,3-dihydro-3-methyl-, hydrochloride (1:1), (2R,3S)-rel-

• Inchi： 1S/C10H13NO.ClH/c1-7-8-4-2-3-5-9(8)12-10(7)6-11;/h2-5,7,10H,6,11H2,1H3;1H/t7-,10-;/m1./s1
• InChI Key： FPCCLEPTIDAFAZ-YZUKSGEXSA-N
• SMILES： C[C@H]1[C@H](OC2=CC=CC=C12)CN.Cl

Additional information on 2-Benzofuranmethanamine, 2,3-dihydro-3-methyl-, hydrochloride (1:1), (2R,3S)-rel-

Introduction to 2-Benzofuranmethanamine, 2,3-dihydro-3-methyl-, hydrochloride (1:1), (2R,3S)-rel and Its Significance in Modern Chemical Biology

The compound with the CAS number 2094461-29-5, known as 2-Benzofuranmethanamine, 2,3-dihydro-3-methyl-, hydrochloride (1:1), (2R,3S)-rel, represents a fascinating molecule in the realm of chemical biology. This compound belongs to the class of benzofuran derivatives, which have garnered significant attention due to their diverse pharmacological properties and potential applications in drug discovery. The specific stereochemistry denoted by the configuration (2R,3S)-rel adds an additional layer of complexity and interest, as stereoisomers often exhibit distinct biological activities.

Benzofuran derivatives are a structurally diverse group of compounds that feature a fused benzene and furan ring system. This core structure is prevalent in numerous natural products and pharmaceuticals, contributing to its widespread biological relevance. The amine functionality at the 2-position and the hydrochloride salt form enhance the solubility and stability of the compound, making it more amenable for further chemical manipulation and biological testing.

In recent years, there has been a surge in research focused on identifying novel scaffolds for therapeutic intervention. Among these, benzofuran derivatives have emerged as promising candidates due to their ability to interact with a variety of biological targets. For instance, studies have shown that certain benzofuran-based molecules can modulate enzyme activity, interfere with signal transduction pathways, and exhibit antimicrobial properties. The compound in question, 2-Benzofuranmethanamine, 2,3-dihydro-3-methyl-, hydrochloride (1:1), (2R,3S)-rel, is no exception.

One of the most compelling aspects of this compound is its stereochemical configuration. The (2R,3S)-rel designation indicates a specific spatial arrangement of atoms that can critically influence its biological behavior. In drug discovery, the relationship between stereochemistry and pharmacological activity is well-documented; even minor changes in stereocenter orientation can lead to significant differences in efficacy and side effects. This underscores the importance of studying enantiomers and diastereomers in the development of new therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging techniques such as molecular docking and virtual screening, scientists can identify potential binding interactions between 2-Benzofuranmethanamine, 2,3-dihydro-3-methyl-, hydrochloride (1:1), (2R,3S)-rel and target proteins. These computational approaches have accelerated the discovery process by allowing for high-throughput screening of large libraries of compounds.

Moreover, experimental validation remains crucial in confirming computational predictions. In vitro assays have been instrumental in evaluating the potency and selectivity of this compound against various biological targets. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This aligns with broader efforts to develop novel anti-inflammatory agents that target specific molecular mechanisms.

The synthesis of complex molecules like 2-Benzofuranmethanamine, 2,3-dihydro-3-methyl-, hydrochloride (1:1), (2R,3S)-rel presents unique challenges due to their intricate stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as asymmetric catalysis and chiral auxiliary utilization have enabled chemists to achieve desired stereoisomer purity levels essential for biological evaluation.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties by improving solubility in aqueous media. This is particularly important for drug formulations intended for oral or parenteral administration. Enhanced solubility often translates to better bioavailability and more predictable therapeutic responses.

Future directions in research may explore derivatization strategies to optimize the pharmacological profile of 2-Benzofuranmethanamine, 2,3-dihydro-3-methyl-, hydrochloride (1:1), (2R,3S)-rel. By modifying functional groups or introducing additional substituents at strategic positions within the benzofuran core, researchers can fine-tune its biological activity. Such modifications may lead to the discovery of more potent or selective analogs with improved therapeutic potential.

In conclusion,2-Benzofuranmethanamine, hydrochloride (1:1), (2R,³S)-rel represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique stereochemistry,^{cas no2094461-29-5},^{benzofuran derivative},^{andhydrochloride salt form} contribute to its multifaceted applications. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, this compound will undoubtedly play a vital role in shaping future advancements in medicinal chemistry.